2-(6-ethoxy-3-(4-ethylbenzoyl)-4-oxoquinolin-1(4H)-yl)-N-(4-ethoxyphenyl)acetamide

• IUPAC Name: 2-[6-ethoxy-3-(4-ethylbenzoyl)-4-oxoquinolin-1-yl]-N-(4-ethoxyphenyl)acetamide
• InChI: InChI=1S/C30H30N2O5/c1-4-20-7-9-21(10-8-20)29(34)26-18-32(27-16-15-24(37-6-3)17-25(27)30(26)35)19-28(33)31-22-11-13-23(14-12-22)36-5-2/h7-18H,4-6,19H2,1-3H3,(H,31,33)
• InChI Key: SRSMCVQFSWAORJ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C(=O)C2=CN(C3=C(C2=O)C=C(C=C3)OCC)CC(=O)NC4=CC=C(C=C4)OCC
• Molecular Formula: C30H30N2O5
• Molecular Weight: 498.6 g/mol

Description

2-(6-ethoxy-3-(4-ethylbenzoyl)-4-oxoquinolin-1(4H)-yl)-N-(4-ethoxyphenyl)acetamide is a useful research compound. Its molecular formula is C30H30N2O5 and its molecular weight is 498.579. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Pharmacological Studies

• Synthesis of Novel Derivatives : Research conducted by Bhambi et al. (2010) involved the synthesis of novel N'-[2-(4-substitutedphenyl)-3-N-ethoxyphthalimido-5-oxoimidazolidene-1-yl]-2-(quinoline-8-yloxy)acetamide derivatives with potential biological activities. This study illustrates the chemical versatility of quinoline derivatives in creating compounds that may exhibit a wide range of biological activities, highlighting their importance in medicinal chemistry research Bhambi, D., Sain, D. K., Salvi, V. K., Sharma, C., & Talesara, G. L. (2010).

Structural and Property Studies

• Structural Aspects of Amide Derivatives : A study by Karmakar et al. (2007) focused on the structural aspects of two amide-containing isoquinoline derivatives, providing insights into how modifications in chemical structure can influence the physical properties and potential applications of these compounds. This research is crucial for understanding the structural basis of the function of quinoline derivatives Karmakar, A., Sarma, R., & Baruah, J. (2007).

Antioxidant Activity Studies

• Coordination Complexes and Antioxidant Activity : Research by Chkirate et al. (2019) on pyrazole-acetamide derivatives and their coordination complexes with Co(II) and Cu(II) ions reported significant antioxidant activity. This study contributes to the field by exploring the potential of quinoline derivatives in developing antioxidant agents, which are crucial for combating oxidative stress-related diseases Chkirate, K., Fettach, S., Karrouchi, K., Sebbar, N. K., Essassi, E., Mague, J., Radi, S., Faouzi, M., Adarsh, N. N., & Garcia, Y. (2019).

Analytical and Spectral Studies

• Synthesis and Spectral Analysis : The synthesis and spectral analysis of 3,4,5-trichloro-6-(dibenzo[d,f][1,3]diazepin-5-yl)-[1,2]-benzoquinones by Gomaa (2011) demonstrate the application of quinoline derivatives in creating compounds with potential antimicrobial properties. This work underscores the importance of analytical and spectral studies in the development and characterization of new chemical entities Gomaa, M. A. (2011).